Cas no 1517784-69-8 (4-bromo-3-chloro-N-methylbenzamide)

• Product Name: 4-bromo-3-chloro-N-methylbenzamide
• CAS No: 1517784-69-8
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• MDL: MFCD24018816
• CID: 5209941
• PubChem ID: 80949292
• Update Time: 2025-05-25

4-bromo-3-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-N-methylbenzamide
• Benzamide, 4-bromo-3-chloro-N-methyl-

• MDL： MFCD24018816
• Inchi： 1S/C8H7BrClNO/c1-11-8(12)5-2-3-6(9)7(10)4-5/h2-4H,1H3,(H,11,12)
• InChI Key： ZWBIEYWRJPFGOT-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(Br)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-3-chloro-N-methylbenzamide

4-Bromo-3-Chloro-N-Methylbenzamide: A Comprehensive Overview

The compound 4-bromo-3-chloro-N-methylbenzamide, with the CAS number 1517784-69-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzamide derivatives, which have garnered considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a benzene ring substituted with bromine at the para position, chlorine at the meta position, and an N-methylamido group at the ortho position relative to the bromine. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 4-bromo-3-chloro-N-methylbenzamide as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in constructing heterocyclic frameworks, which are pivotal in drug discovery. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of kinase inhibitors, showcasing its utility in developing novel therapeutic agents.

The synthesis of 4-bromo-3-chloro-N-methylbenzamide typically involves multi-step processes that require precise control over reaction conditions. A common approach includes the bromination and chlorination of an aromatic ring followed by amide formation. The use of catalytic systems and microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. These advancements underscore the importance of optimizing synthetic protocols to meet industrial demands.

In terms of applications, 4-bromo-3-chloro-N-methylbenzamide has found utility in various sectors. In materials science, it has been employed as a building block for constructing advanced polymers with tailored electronic properties. Its ability to participate in nucleophilic aromatic substitution reactions makes it valuable for designing functional materials. Additionally, in agrochemistry, derivatives of this compound have been investigated for their potential as herbicides and fungicides.

The environmental impact and safety profile of 4-bromo-3-chloro-N-methylbenzamide have also been subjects of recent research. Studies conducted in 2023 have assessed its biodegradability and toxicity under various conditions. Results indicate that while the compound exhibits moderate biodegradation rates, its environmental persistence necessitates careful handling during industrial processes.

In conclusion, 4-bromo-3-chloro-N-methylbenzamide stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, reinforcing its significance in contemporary chemical research.